Cas no 1392804-24-8 (4-Chloro-5-ethynylpyrimidin-2-amine)

• Product Name: 4-Chloro-5-ethynylpyrimidin-2-amine
• CAS No: 1392804-24-8
• MF: C₆H₄ClN₃
• MW: 153.569059371948
• MDL: MFCD23106226
• CID: 2094340
• PubChem ID: 72207977
• Update Time: 2025-10-20

4-Chloro-5-ethynylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-ethynylpyrimidin-2-amine
• PB37312
• DTXSID401295232
• SY020788
• 2-Amino-4-chloro-5-ethynylpyrimidine
• 2-Pyrimidinamine, 4-chloro-5-ethynyl-
• AKOS025291031
• MFCD23106226
• 1392804-24-8
• CS-0050920
• SCHEMBL15550246
• 4-Chloro-5-ethynyl-2-pyrimidinamine
• DA-39613
• AS-34160

• MDL： MFCD23106226
• Inchi： 1S/C6H4ClN3/c1-2-4-3-9-6(8)10-5(4)7/h1,3H,(H2,8,9,10)
• InChI Key： LXSANWYOFLTJJB-UHFFFAOYSA-N
• SMILES： ClC1=C(C#C)C=NC(N)=N1

Computed Properties

• Exact Mass: 153.0093748g/mol
• Monoisotopic Mass: 153.0093748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 354.2±52.0 °C at 760 mmHg
• Flash Point: 168.0±30.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Chloro-5-ethynylpyrimidin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Chloro-5-ethynylpyrimidin-2-amine

4-Chloro-5-Ethynylpyrimidin-2-Amine: A Comprehensive Overview

4-Chloro-5-Ethynylpyrimidin-2-Amine, identified by the CAS Registry Number 1392804-24-8, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the pyrimidine family, a class of six-membered rings containing two nitrogen atoms at positions 1 and 3. The presence of a chlorine atom at position 4 and an ethynyl group at position 5 imparts unique electronic and structural properties to this molecule, making it a valuable substrate for various chemical transformations and biological studies.

The synthesis of 4-Chloro-5-Ethynylpyrimidin-2-Amine typically involves multi-step processes, often starting from readily available starting materials such as pyrimidine derivatives or intermediates with suitable functional groups. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound through strategies such as nucleophilic substitution, coupling reactions, and catalytic transformations. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce the ethynyl group at position 5, leveraging the versatility of alkynes in forming robust carbon-carbon bonds.

In terms of pharmacological activity, 4-Chloro-5-Ethynylpyrimidin-2-Amine has been investigated for its potential as a bioactive molecule. Studies have demonstrated its ability to modulate key biological targets, including enzymes, receptors, and signaling pathways implicated in various diseases such as cancer, inflammation, and neurodegenerative disorders. For example, recent research has highlighted its inhibitory effects on kinases involved in cell proliferation and survival pathways, suggesting its potential as a lead compound for anti-cancer drug development.

The structural features of 4-Chloro-5-Ethynylpyrimidin-2-Amine, particularly the electron-withdrawing chlorine atom and the electron-rich ethynyl group, contribute to its reactivity and selectivity in biological systems. These groups can influence the molecule's solubility, permeability, and binding affinity to target proteins, making it an attractive candidate for further optimization in medicinal chemistry programs.

Beyond its pharmacological applications, this compound has also found utility in materials science and catalysis. Its rigid aromatic framework and functionalizable groups make it suitable for applications such as coordination chemistry, supramolecular assembly, and sensor development. Recent studies have explored its use as a ligand in metalloporphyrins for sensing applications, capitalizing on its ability to form stable metal complexes with desirable optical properties.

In conclusion, 4-Chloro-5-Ethynylpyrimidin-2-Amine (CAS No. 1392804-24-8) stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, combined with advancements in synthetic methods and biological evaluations, positions it as a promising candidate for future research and development efforts.